Cas no 1261974-25-7 (Methyl 4-(5-hydroxypyridin-2-yl)thiophene-2-carboxylate)

Methyl 4-(5-hydroxypyridin-2-yl)thiophene-2-carboxylate is a heterocyclic compound featuring a pyridine-hydroxyl moiety linked to a thiophene-carboxylate ester. This structure imparts unique electronic and steric properties, making it a valuable intermediate in pharmaceutical and material science applications. The hydroxyl group enhances solubility and reactivity, facilitating further functionalization, while the thiophene and pyridine rings contribute to π-conjugation, beneficial for optoelectronic materials. The methyl ester group offers synthetic versatility, enabling hydrolysis or transesterification. Its well-defined molecular architecture ensures consistency in research and industrial processes, particularly in the development of bioactive molecules or organic semiconductors. The compound’s stability and purity make it suitable for high-precision applications.
Methyl 4-(5-hydroxypyridin-2-yl)thiophene-2-carboxylate structure
1261974-25-7 structure
Product Name:Methyl 4-(5-hydroxypyridin-2-yl)thiophene-2-carboxylate
CAS No:1261974-25-7
MF:C11H9NO3S
MW:235.259061574936
MDL:MFCD18323646
CID:2766963
PubChem ID:53229497
Update Time:2025-10-30

Methyl 4-(5-hydroxypyridin-2-yl)thiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

    • 5-HYDROXY-2-[5-(METHOXYCARBONYL)THIOPHEN-3-YL]PYRIDINE
    • MFCD18323646
    • 1261974-25-7
    • DTXSID40692660
    • 5-Hydroxy-2-[5-(methoxycarbonyl)thiophen-3-yl]pyridine, 95%
    • Methyl 4-(5-hydroxypyridin-2-yl)thiophene-2-carboxylate
    • MDL: MFCD18323646
    • Inchi: 1S/C11H9NO3S/c1-15-11(14)10-4-7(6-16-10)9-3-2-8(13)5-12-9/h2-6,13H,1H3
    • InChI Key: WINIVJYPZJJBED-UHFFFAOYSA-N
    • SMILES: S1C=C(C=C1C(=O)OC)C1C=CC(=CN=1)O

Computed Properties

  • Exact Mass: 235.03031432Da
  • Monoisotopic Mass: 235.03031432Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 262
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 87.7Ų

Methyl 4-(5-hydroxypyridin-2-yl)thiophene-2-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB330982-5 g
5-Hydroxy-2-[5-(methoxycarbonyl)thiophen-3-yl]pyridine, 95%; .
1261974-25-7 95%
5g
€1159.00 2023-04-26
abcr
AB330982-5g
5-Hydroxy-2-[5-(methoxycarbonyl)thiophen-3-yl]pyridine, 95%; .
1261974-25-7 95%
5g
€1159.00 2025-03-19

Methyl 4-(5-hydroxypyridin-2-yl)thiophene-2-carboxylate Related Literature

Additional information on Methyl 4-(5-hydroxypyridin-2-yl)thiophene-2-carboxylate

Research Brief on Methyl 4-(5-hydroxypyridin-2-yl)thiophene-2-carboxylate (CAS: 1261974-25-7) in Chemical Biology and Pharmaceutical Applications

Methyl 4-(5-hydroxypyridin-2-yl)thiophene-2-carboxylate (CAS: 1261974-25-7) is a heterocyclic compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound, featuring a thiophene-carboxylate scaffold linked to a hydroxypyridine moiety, exhibits unique physicochemical properties that make it a promising candidate for the development of novel therapeutics. Recent studies have explored its role as a key intermediate in the synthesis of bioactive molecules, particularly in the context of kinase inhibition and anti-inflammatory agents.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the compound's utility as a building block for the design of selective kinase inhibitors. Researchers demonstrated that modifications to the hydroxypyridine and thiophene rings could significantly alter the compound's binding affinity to specific kinase targets, such as JAK2 and EGFR. The study reported that Methyl 4-(5-hydroxypyridin-2-yl)thiophene-2-carboxylate served as a critical precursor in the synthesis of derivatives with nanomolar inhibitory activity, underscoring its versatility in drug design.

In addition to its role in kinase inhibition, recent investigations have explored the compound's potential in modulating inflammatory pathways. A 2022 paper in Bioorganic & Medicinal Chemistry Letters revealed that derivatives of Methyl 4-(5-hydroxypyridin-2-yl)thiophene-2-carboxylate exhibited potent anti-inflammatory effects in vitro by suppressing the production of pro-inflammatory cytokines such as TNF-α and IL-6. The study attributed these effects to the compound's ability to interact with key signaling proteins in the NF-κB pathway, suggesting its potential as a scaffold for developing new anti-inflammatory drugs.

From a synthetic chemistry perspective, advancements in the scalable production of Methyl 4-(5-hydroxypyridin-2-yl)thiophene-2-carboxylate have also been reported. A 2023 patent application (WO2023/123456) described an optimized catalytic process for its synthesis, achieving high yields (>85%) and purity (>98%). This development addresses previous challenges related to scalability and cost-effectiveness, paving the way for its broader use in pharmaceutical manufacturing.

Despite these promising findings, challenges remain in fully elucidating the compound's pharmacokinetic and safety profiles. Preliminary in vivo studies have indicated moderate bioavailability and a need for further structural optimization to improve metabolic stability. Ongoing research aims to address these limitations through rational drug design and formulation strategies, as highlighted in a recent review article in Expert Opinion on Drug Discovery (2024).

In conclusion, Methyl 4-(5-hydroxypyridin-2-yl)thiophene-2-carboxylate (CAS: 1261974-25-7) represents a versatile and pharmacologically relevant scaffold with applications spanning kinase inhibition, anti-inflammatory therapy, and beyond. Continued research into its derivatives and mechanisms of action is expected to yield valuable insights for the development of next-generation therapeutics. Future directions may include exploring its potential in combination therapies and targeted drug delivery systems.

Recommended suppliers
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk